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Compound of Interest

Compound Name: 5-Chloro-2-methyl-4-nitroaniline

Cat. No.: B081961

A Technical Guide to 5-Chloro-2-methyl-4-
nitroaniline

For: Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-methyl-4-nitroaniline is a substituted aromatic amine that serves as a crucial
intermediate in organic synthesis. Its molecular structure, featuring chloro, methyl, nitro, and
amino functional groups, makes it a versatile building block for the synthesis of a wide range of
more complex molecules. It is particularly valuable in the development of dyes, pigments, and
pharmaceutical compounds. This technical guide provides a comprehensive overview of its
molecular structure, physicochemical properties, detailed synthesis protocols, and essential
safety information.

Molecular Structure and Formula

The chemical identity of 5-Chloro-2-methyl-4-nitroaniline is defined by its specific
arrangement of atoms. The IUPAC name for this compound is 5-chloro-2-methyl-4-
nitroaniline.

e Molecular Formula: C7H7CIN202[1]

e Molecular Weight: 186.60 g/mol [1]
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e CAS Number: 13852-51-2[1][2]

Molecular structure of 5-Chloro-2-methyl-4-nitroaniline.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Chloro-2-methyl-4-nitroaniline is
presented below. These properties are essential for its handling, application in reactions, and

purification.
Property Value Reference(s)
CAS Number 13852-51-2 [11[2]
Molecular Formula C7H7CIN20:2 [1]
Molecular Weight 186.60 g/mol [1]

Light yellow to yellow
Appearance , [31[4]
solid/powder

Melting Point 164-167 °C [11[2][41[5]
Boiling Point 375.2 £ 37.0 °C (Predicted) [4]
Density 1.415 + 0.06 g/cm3 (Predicted) [1][4]
Flash Point 162.2°C [3]

pKa -0.13 + 0.14 (Predicted) [31[4]

Keep in a dark place, inert
Storage [31[4]
atmosphere, room temperature

Spectral Data

Characterization of 5-Chloro-2-methyl-4-nitroaniline is typically achieved through various
spectroscopic methods. While specific spectra can vary based on the solvent and instrument
used, techniques such as *H NMR, 3C NMR, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy are standard for confirming the structure and purity of the compound[6].
Researchers are advised to perform their own analytical characterization to validate the
material for their specific applications.
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Experimental Protocols

This section provides a detailed methodology for the synthesis of 5-Chloro-2-methyl-4-
nitroaniline, adapted from established laboratory procedures[7]. It also includes a protocol for
a subsequent reaction, illustrating its utility as a chemical intermediate.

Synthesis of 5-Chloro-2-methyl-4-nitroaniline

The synthesis is a three-step process starting from 2-methyl-5-chloroaniline.

Acetic Anhydride
60% Acetic Acid

Nitric Acid
Conc. Sulfuric Acid
Ice Acetic Acid

[Z—methyI—S—chIoroaniIine]

Step 1: Acetylation

20% NaOH Solution

1:1 Hydrochloric Acid [N-acetyl-2-methy|-5-ch|oroan|I|ne]

Step 2: Nitration

[N-acetyl-5-chIoro-2-methyI-4-nitroaniIine

Step 3: Hydrolysis

[S-Chloro-2-methyl-4-nitroani|ine)
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Workflow for the synthesis of 5-Chloro-2-methyl-4-nitroaniline.
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Step 1: Acetylation of 2-methyl-5-chloroaniline[7]

To a 250 mL three-neck flask, add 14.2 g of 2-methyl-5-chloroaniline, 120 mL of 60% acetic
acid, and 16.5 mL of acetic anhydride.

Heat the mixture with stirring at 70-75°C for 1.5 hours.
Pour the reaction mixture into a five-fold volume of a 10% NaCl ice-water solution.

Disperse the precipitate, collect by filtration, and dry to obtain white N-acetyl-2-methyl-5-
chloroaniline.

Expected Yield: ~99%; Melting Point: 135-136°C.

Step 2: Nitration of N-acetyl-2-methyl-5-chloroaniline[7]

Place 14.7 g of the N-acetyl-2-methyl-5-chloroaniline from Step 1 into a 250 mL three-neck
flask.

Add 45 mL of glacial acetic acid and 58 mL of concentrated sulfuric acid.

Heat the mixture to 40°C and stir until all solids are dissolved.

Cool the solution to room temperature and slowly add 21 mL of nitric acid.

Stir the reaction at room temperature for 2 hours.

Pour the reaction mixture into a five-fold volume of ice water to precipitate the product.
Disperse, filter, and wash the product with water until the pH is ~5.

Dry the product to obtain light yellow N-acetyl-5-chloro-2-methyl-4-nitroaniline.

Expected Yield: ~95%.

Step 3: Hydrolysis to 5-Chloro-2-methyl-4-nitroaniline[7]

Place 11.4 g of the nitrated product from Step 2 into a 250 mL three-neck flask.
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Add 110 mL of a 20% NaOH solution.

Heat the mixture at 95-98°C for 2 hours to facilitate hydrolysis.

Cool the mixture to 50°C and neutralize to pH 7 with a 1:1 hydrochloric acid solution.

Cool further, collect the precipitate by filtration, and dry.

The final product is yellow 5-Chloro-2-methyl-4-nitroaniline.

Expected Yield: ~87%.

Application Example: Reduction to 2-methyl-5-chloro-
1,4-phenylenediamine[7]

This protocol demonstrates the use of 5-Chloro-2-methyl-4-nitroaniline as a precursor for

other valuable intermediates.

In a 250 mL three-neck flask, add 12 g of iron powder, 30 mL of water, and 5 mL of
hydrochloric acid. Heat the mixture to boiling.

Add 20 g of 5-Chloro-2-methyl-4-nitroaniline and 110 mL of ethanol.

Reflux the mixture for 2.5 hours.

Adjust the pH to ~7 with a 20% NaOH solution.

Filter the hot mixture and cool the filtrate to crystallize the product.

The resulting brownish-gray solid is 2-methyl-5-chloro-1,4-phenylenediamine.

Expected Yield: ~86%; Purity by HPLC: >98%.

Safety and Handling

5-Chloro-2-methyl-4-nitroaniline requires careful handling due to its potential health hazards.

All procedures should be conducted in a well-ventilated fume hood with appropriate personal

protective equipment (PPE).
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Hazard Information

Details

Reference(s)

Signal Word

Warning

[5]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Handling

Avoid breathing dust. Do not
get in eyes, on skin, or on
clothing. Wash hands
thoroughly after handling. Use

only in a well-ventilated area.

[B1[9][10]

Storage

Store in a tightly closed
container in a dry, cool, and
well-ventilated place. Store

locked up.

[81[10]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[518][9][10]

First Aid (Skin)

Take off immediately all
contaminated clothing. Wash
with plenty of soap and water.
If skin irritation occurs, get

medical advice.

[8110]

First Aid (Inhalation)

Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER or doctor if you feel
unwell.

[8110]

Personal Protective Equipment

Wear protective gloves,

protective clothing, eye

[81[10]
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protection, and face protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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